4-bromo-3,5-bis(trifluoromethyl)pyridin-2-amine

• CAS No.: 2731007-20-6
• Molecular Formula: C7H3BrF6N2
• Molecular Weight: 309

Description

4-Bromo-3,5-bis(trifluoromethyl)pyridin-2-amine is a chemical compound that belongs to the class of pyridine derivatives This compound is characterized by the presence of bromine and trifluoromethyl groups attached to a pyridine ring The trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the chemical behavior and reactivity of the compound

Preparation Methods

Synthetic Routes and Reaction Conditions

This can be achieved through a series of reactions, including halogenation and amination reactions, often using palladium-catalyzed cross-coupling reactions .

Industrial Production Methods

In an industrial setting, the production of 4-bromo-3,5-bis(trifluoromethyl)pyridin-2-amine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of efficient catalysts, controlled reaction temperatures, and purification techniques such as crystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3,5-bis(trifluoromethyl)pyridin-2-amine can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in oxidation-reduction reactions, altering the oxidation state of the nitrogen or other substituents.

Coupling Reactions: Palladium-catalyzed coupling reactions can be used to form carbon-carbon or carbon-nitrogen bonds, expanding the molecular framework.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts, bases such as potassium carbonate, and solvents like dimethylformamide (DMF) or toluene. Reaction conditions often involve elevated temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while coupling reactions can produce more complex molecular structures with extended conjugation or additional functional groups .

Scientific Research Applications

4-Bromo-3,5-bis(trifluoromethyl)pyridin-2-amine has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique chemical properties make it useful in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the development of materials with specific electronic or optical properties, benefiting from the electron-withdrawing nature of the trifluoromethyl groups.

Mechanism of Action

The mechanism of action of 4-bromo-3,5-bis(trifluoromethyl)pyridin-2-amine involves its interaction with molecular targets through various pathways. The trifluoromethyl groups can enhance the compound’s binding affinity to certain proteins or enzymes by increasing its lipophilicity and electronic effects. This can lead to the inhibition or activation of specific biological pathways, depending on the target .

Comparison with Similar Compounds

Similar Compounds

3,5-Bis(trifluoromethyl)pyridine: Lacks the bromine and amine groups, making it less reactive in certain substitution reactions.

4-Bromo-2,6-bis(trifluoromethyl)pyridine: Similar structure but different substitution pattern, leading to different reactivity and applications.

Uniqueness

4-Bromo-3,5-bis(trifluoromethyl)pyridin-2-amine is unique due to the specific positioning of the bromine and amine groups, which allows for targeted chemical modifications and interactions with biological molecules. The presence of trifluoromethyl groups further enhances its chemical stability and reactivity, making it a valuable compound in various research and industrial applications .